Cas no 1806884-94-5 (5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-acetic acid)

• Product Name: 5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-acetic acid
• CAS No: 1806884-94-5
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4896886
• Update Time: 2025-06-11

5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-acetic acid

• Inchi： 1S/C9H8F2N2O5/c1-18-7-4(2-6(14)15)9(13(16)17)12-3-5(7)8(10)11/h3,8H,2H2,1H3,(H,14,15)
• InChI Key： CJYGZWGIJZAZRK-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(CC(=O)O)=C1OC)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.1
• Topological Polar Surface Area: 105

Additional information on 5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-acetic acid

Comprehensive Overview of 5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-acetic acid (CAS No. 1806884-94-5)

5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-acetic acid (CAS No. 1806884-94-5) is a specialized nitropyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of heterocyclic organic compounds, characterized by its unique difluoromethyl and nitro functional groups. Its molecular structure, combining a pyridine ring with methoxy and acetic acid substituents, makes it a versatile intermediate in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

The growing demand for fluorinated compounds in drug discovery has put 5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-acetic acid in the spotlight. Fluorine incorporation often enhances the bioavailability and metabolic stability of molecules, a key reason why this compound is explored for kinase inhibitors and anti-inflammatory agents. Recent studies highlight its utility in structure-activity relationship (SAR) studies, particularly in optimizing lead compounds for targeted therapies. Its nitro group also offers reactivity for further derivatization, making it valuable for high-throughput screening libraries.

In agrochemical applications, 5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-acetic acid is investigated for its potential as a herbicide or fungicide precursor. The difluoromethyl moiety is known to improve the lipophilicity and cell membrane penetration of agrochemicals, aligning with the industry's shift toward sustainable pest control. With increasing regulatory pressure on traditional pesticides, this compound's selective toxicity and environmental compatibility are under scrutiny.

Synthetic accessibility is another advantage of CAS No. 1806884-94-5. Modern flow chemistry techniques and catalytic fluorination methods have streamlined its production, addressing challenges like regioselectivity and yield optimization. These advancements align with the green chemistry movement, reducing waste and energy consumption. Researchers frequently search for scalable synthesis protocols and patent literature related to this compound, reflecting its industrial relevance.

From a commercial perspective, 5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-acetic acid is supplied by specialty chemical vendors as a high-purity reference standard. Its pricing and availability are influenced by factors like batch size and custom synthesis requirements. Analytical data, including HPLC, NMR, and mass spectrometry profiles, are critical for quality assurance, especially in GMP-compliant applications.

Future research directions for this compound include exploring its bioconjugation potential and prodrug formulations. The rise of precision medicine and smart delivery systems has spurred interest in modifying its acetic acid group for targeted drug release. Additionally, computational tools like molecular docking are being used to predict its interactions with biological targets, accelerating hit-to-lead pipelines.

In summary, 5-(Difluoromethyl)-4-methoxy-2-nitropyridine-3-acetic acid (CAS No. 1806884-94-5) exemplifies the convergence of medicinal chemistry and agrochemical innovation. Its multifaceted reactivity and adaptability to green synthesis principles ensure its continued relevance in scientific and industrial domains. As interest grows in fluorine-containing scaffolds and nitroaromatic chemistry, this compound remains a focal point for interdisciplinary research.